3-[[(2-Ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol

• IUPAC Name: 3-[[(2-ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol
• InChI: InChI=1S/C19H26N2O2S/c1-2-19-20-15(13-24-19)12-21(16-6-8-17(22)9-7-16)11-14-4-3-5-18(23)10-14/h3-5,10,13,16-17,22-23H,2,6-9,11-12H2,1H3
• InChI Key: BPOJCAFCGRFDNX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CN(CC2=CC(=CC=C2)O)C3CCC(CC3)O
• Molecular Formula: C19H26N2O2S
• Molecular Weight: 346.5 g/mol

Description

3-[[(2-Ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol is a chemical compound that has been widely studied for its potential use in scientific research. It is a phenol derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 3-[[(2-Ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol is not fully understood. However, it has been found to bind to certain proteins and enzymes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor activities. It has also been found to have neuroprotective effects and to inhibit certain enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[(2-Ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol in lab experiments is its potential as a fluorescent probe for imaging and detection of biological molecules. However, one limitation is that its exact mechanism of action is not fully understood, making it difficult to predict its effects in certain experimental settings.

Future Directions

There are many potential future directions for research on 3-[[(2-Ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Additionally, further investigation into its mechanism of action and its effects on various enzymes and proteins could lead to a better understanding of its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-[[(2-Ethyl-1,3-thiazol-4-yl)methyl-(4-hydroxycyclohexyl)amino]methyl]phenol involves the reaction of 4-hydroxycyclohexanone with 2-ethyl-4-methylthiazole-5-carboxylic acid, followed by the addition of formaldehyde and ammonium hydroxide. The resulting product is then reacted with 3-aminophenol to yield the final compound.

Scientific Research Applications

The compound has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for cancer and other diseases. It has also been investigated for its potential use as a fluorescent probe for imaging and detection of biological molecules.